Cas no 180044-59-1 (Acetic acid, [[2-(2-methyl-5-nitro-1H-imidazol-1-yl)ethyl]thio]-)

• Product Name: Acetic acid, [[2-(2-methyl-5-nitro-1H-imidazol-1-yl)ethyl]thio]-
• CAS No: 180044-59-1
• MF: C₈H₁₁N₃O₄S
• MW: 245.255640268326
• CID: 1375893
• Update Time: 2024-08-16

Acetic acid, [[2-(2-methyl-5-nitro-1H-imidazol-1-yl)ethyl]thio]- Chemical and Physical Properties

Names and Identifiers

• Acetic acid, [[2-(2-methyl-5-nitro-1H-imidazol-1-yl)ethyl]thio]-
• Acetic acid, 2-[[2-(2-methyl-5-nitro-1H-imidazol-1-yl)ethyl]thio]-

• Inchi： 1S/C8H11N3O4S/c1-6-9-4-7(11(14)15)10(6)2-3-16-5-8(12)13/h4H,2-3,5H2,1H3,(H,12,13)
• InChI Key： NUMINBWBPWANIT-UHFFFAOYSA-N
• SMILES： C(O)(=O)CSCCN1C(C)=NC=C1[N+]([O-])=O

Computed Properties

• Exact Mass: 245.04713

Experimental Properties

• Density: 1.51±0.1 g/cm3(Predicted)
• Boiling Point: 517.0±40.0 °C(Predicted)
• PSA: 98.26
• pka: 3.77±0.10(Predicted)